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Compound of Interest

Compound Name: 3'-Bromo-2-iodobenzophenone
CAS No.: 890098-10-9
Cat. No.: B1292214
Get Quote
. J

Executive Summary & Chemical Profile

This guide outlines the mandatory disposal protocols for 3'-Bromo-2-iodobenzophenone.[1]
[2] As a mixed-halogenated aromatic ketone, this compound presents specific challenges for
waste management. Unlike simple organic solvents, the presence of both bromine and iodine
requires strict segregation from general organic waste to prevent downstream incinerator

corrosion and the release of toxic halogens (e.g., ngcontent-ng-c2307461527="" _nghost-ng-

€2764567632="" class="inline ng-star-inserted">

vapor).

Operational Directive: Treat all waste streams containing this compound as Halogenated
Organic Waste. Under no circumstances should this material enter non-halogenated solvent
streams or municipal sewer systems.

Chemical Profile

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1292214#bc-rfq
https://www.benchchem.com/product/b1292214/docs?utm_src=pdf-body#3-bromo-2-iodobenzophenone-operational-disposal-handling-guide
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Data Operational Implication

Use specific chemical name on
CAS Number N/A (Analogous to 2142-63-4)

all waste tags.[1][2]

Primary disposal via solid
Physical State Solid (Crystalline) waste stream; do not dissolve

solely for disposal.[1][2]

ngcontent-ng-c2307461527=""
nghost-ng-c2764567632="" High halogen content (>40%
by mass).[2]

Molecular Formula
class="inline ng-star-inserted">

Irritant (Skin/Eye), Aquatic Requires double containment;

Hazards (GHS) o ] o
Toxicity strictly no drain disposal.[1][2]

CRITICAL: Incompatible with
strong oxidizers.[1][2] Risk of

liberating corrosive lodine gas

(

Reactivity Weak C-1 bond

).

Pre-Disposal Segregation: The Self-Validating
System

The integrity of your waste stream relies on Source Segregation. Mixing halogenated aromatics
with non-halogenated solvents (e.g., Acetone, Hexane) increases disposal costs by up to 10x
and complicates thermal oxidation.

The "Red Flag" Protocol:
 |F the waste contains >1% Halogens (Br, I, Cl)

MUST go to Halogenated Waste.

¢ |F the material is solid

Segregate from liquid waste to prevent "bulking" charges.
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Workflow Visualization: Segregation Logic

The following diagram illustrates the decision matrix for disposing of 3'-Bromo-2-
iodobenzophenone and its reaction mixtures.

Waste Generation:
3'-Bromo-2-iodobenzophenone

Physical State?

Pure Compound / PPE

Mother Liquor

Liquid / Solution

Solid / Precipitate

Is Solvent Halogenated?

No (Ethyl Acetate/Hexane) Only if <0.1% Halogen content
*BUT contains Halogenated Solute* - (Not applicable here)

Yes (DCM, Chloroform)

BIN A: Halogenated Solvent Waste BIN C: Hazardous Solid Waste

(High BTU Incineration w/ Scrubbing) =0 BB NEHAE e Rt 2 S

(Double Bagged)

1
1
:Error Path

DO NOT MIX!

Contaminates entire drum

Click to download full resolution via product page

Figure 1: Decision tree ensuring 3'-Bromo-2-iodobenzophenone is routed to the correct
waste stream. Note that even if dissolved in non-halogenated solvents, the presence of the
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solute mandates "Halogenated" disposal.[1][2]

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)

Use for: Expired stocks, spill cleanup debris, contaminated gloves/weigh boats.[1][2]
e Primary Containment: Place solid waste into a clear, 4-mil polyethylene bag.
e Labeling: Attach a hazardous waste tag immediately.

o Constituents: "3'-Bromo-2-iodobenzophenone, Solid Debris".[1][2]

o Hazard Checkboxes: Toxic, Irritant.[3]

e Secondary Containment: Seal the bag and place it inside the laboratory's dedicated
"Hazardous Solid Waste" drum (usually a wide-mouth HDPE drum).

o Seal Check: Ensure the drum lid is clamped shut when not actively adding waste to prevent
fugitive dust emissions.

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)

Use for: Filtrates from recrystallization or reaction quenching.[1]

o Compatibility Check: Ensure the receiving carboy is compatible with halogenated solvents
(HDPE or Fluorinated plastic). Do not use metal cans (corrosion risk from free iodine).

e Quenching (If Reactive):

o If the mixture contains unreacted coupling reagents (e.g., organolithiums), quench with
isopropanol before transfer to the waste container.

o Expert Insight: If the solution is dark purple (indicating free
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), wash with a dilute Sodium Thiosulfate solution to reduce iodine back to iodide before
disposal. This protects the waste container seals from oxidative degradation.

o Transfer: Funnel the liquid into the Halogenated Waste carboy.

e Log Entry: Record the volume and estimated concentration of 3'-Bromo-2-
iodobenzophenone on the waste log. This is vital for the disposal facility to calculate the
"Halogen Load" for their incinerators.

Protocol C: Empty Container Management

o Triple Rinse: Rinse the empty reagent bottle three times with a compatible solvent (e.qg.,
acetone).

» Rinsate Disposal: Pour all three rinses into the Halogenated Waste carboy (Protocol B).
o Defacement: Cross out the original label and mark "EMPTY."

o Disposal: Discard the glass bottle in the "Glass/Sharps" bin (or recycle if your facility permits
washed glass).

Regulatory Framework (RCRA & DOT)[1]

Compliance is not optional.[4] This section maps the chemical to US Federal regulations.
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Regulatory Body

Classification

Code/Designation

Notes

EPA (RCRA)

Characteristic Waste

D001 (if in flammable
solvent)HOC
(Halogenated Organic
Compound)

While not U-listed, it
falls under
"Halogenated Organic
Compounds" (40 CFR
268 App 1IN.[1][2]

DOT (Shipping)

Class 9

UN 3077

Environmentally
hazardous substance,
solid, n.o.s. (3'-
Bromo-2-

iodobenzophenone).

[1](2]

Sewer Authority

Prohibited Discharge

N/A

Strictly Prohibited.
Halogenated
aromatics are toxic to
wastewater bacteria
and pass through

treatment plants.[1][2]

Why this matters: Incineration of brominated/iodinated compounds generates Hydrogen

Bromide (HBr) and Hydrogen lodide (HI) gases. Disposal facilities must use incinerators

equipped with caustic scrubbers to neutralize these acid gases. Mislabeling this as "Non-

Halogenated" can bypass these scrubbers, leading to illegal emissions and severe fines.

Emergency Spill Procedures

Scenario: A 5g bottle of solid 3'-Bromo-2-iodobenzophenone drops and shatters.

 |solate: Alert nearby personnel. Mark the area.

o PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

¢ Containment:
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o Dry Spill: Gently cover the powder with wet paper towels to prevent dust generation.
Scoop up the glass/powder mixture using a dustpan or stiff card.

o Wet Spill: Cover with an inert absorbent (Vermiculite or Sand). Do not use combustible
materials (sawdust) if strong oxidizers are also present.

e Cleanup:
o Place all debris into a heavy-duty plastic bag.
o Wipe the surface with a soap/water solution.[3]
o Place the wipe into the bag.

o Disposal: Seal the bag, label as "Hazardous Waste - Debris (Contains Halogens)," and place
in the Solid Waste drum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Waste Code [rcrainfo.epa.gov]

2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

o 3. fishersci.com [fishersci.com]

o 4. assets.thermofisher.com [assets.thermofisher.com]
e 5. epa.gov [epa.gov]

e 6. sites.pitt.edu [sites.pitt.edu]

e 7. o0rgsyn.org [orgsyn.org]

» To cite this document: BenchChem. [3'-Bromo-2-iodobenzophenone: Operational Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292214/docs#3-bromo-2-iodobenzophenone-
operational-disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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